2-(2-Chlorophenyl)-6-methoxypyridine

• IUPAC Name: 2-(2-chlorophenyl)-6-methoxypyridine
• InChI: InChI=1S/C12H10ClNO/c1-15-12-8-4-7-11(14-12)9-5-2-3-6-10(9)13/h2-8H,1H3
• InChI Key: AVHKHRFTNNYKOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)C2=CC=CC=C2Cl
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol

Description

2-(2-Chlorophenyl)-6-methoxypyridine is a pyridine derivative featuring a chlorophenyl substituent at the 2-position and a methoxy group at the 6-position of the pyridine ring. Notably, derivatives of this scaffold, such as 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine, have demonstrated potent anticancer activity by inhibiting human topoisomerase IIα, a critical enzyme in DNA replication and repair . The compound’s electronic and steric properties, influenced by the chloro and methoxy groups, make it a promising candidate for structure-activity relationship (SAR) studies.

Comparison with Similar Compounds

Key Observations :

• 2-Chloro-6-methoxyisonicotinonitrile: The nitrile group introduces electron-withdrawing effects, which may alter reactivity in nucleophilic substitution reactions .
• 6-Chloro-2-methoxy-3-nitropyridine : The nitro group increases electrophilicity, making it more reactive in reduction or coupling reactions .

Anticancer Activity

The derivative 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine exhibits IC₅₀ values in the low micromolar range against cancer cell lines, attributed to its strong binding to the ATPase domain of topoisomerase IIα. In contrast, simpler analogs like 2-Chloro-4,6-dimethoxypyridine lack the triazolyl moiety and show negligible activity, underscoring the importance of bulky substituents for target engagement .

ADMET Profiles

• Target Compound : Predicted to have moderate blood-brain barrier permeability (LogBB = -0.45) and acceptable hepatotoxicity risk, as per computational ADMET studies .

Data Tables

Table 1: Key Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Water Solubility (mg/mL)
2-(2-Chlorophenyl)-6-methoxypyridine	249.7	3.2	0.12
(2-Chloro-6-methoxypyridin-3-yl)methanol	189.6	1.8	1.45
6-Chloro-2-methoxy-3-nitropyridine	204.6	2.5	0.08